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Compound of Interest

Compound Name: 4,4-Dimethylpentan-1-amine
CAS No.: 18925-44-5
Cat. No.: B180156
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4-Dimethylpentan-1-amine is a primary aliphatic amine that serves as a versatile chemical
intermediate in organic synthesis. Its unique structural feature, a neopentyl group, provides
significant steric hindrance, which can be strategically employed to influence reaction selectivity
and enhance the metabolic stability of derivative compounds. This technical guide provides a
detailed overview of the chemical and physical properties of 4,4-Dimethylpentan-1-amine, its
synonyms, CAS registry number, and relevant experimental protocols, with a focus on its
applications in synthetic chemistry and as a building block in drug discovery.

Chemical Identification and Properties

The fundamental identification and physicochemical properties of 4,4-Dimethylpentan-1-
amine and its hydrochloride salt are summarized below.
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Synonyms:[1][3]
¢ (4,4-dimethylpentyl)amine
e 1-Pentanamine, 4,4-dimethyl-

¢ 4,4-dimethylpentylamine

Physical and Chemical Data

A compilation of key physical and chemical data for 4,4-Dimethylpentan-1-amine is presented
in the table below. This information is crucial for its handling, storage, and application in
experimental settings.
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Applications in Organic Synthesis and Drug
Development

4,4-Dimethylpentan-1-amine is a valuable building block in organic synthesis. The primary
amine group can readily undergo a variety of chemical transformations, including acylation,
sulfonation, and alkylation. The sterically demanding neopentyl group can impart unique
properties to the resulting molecules, such as increased stability and altered biological activity.

In the pharmaceutical industry, derivatives of 4,4-dimethylpentan-1-amine are explored as
potential drug candidates. For instance, the incorporation of this moiety can be a strategy to
enhance the efficacy and reduce the side effects of certain anti-inflammatory drugs. The
broader class of dimethylamine derivatives has shown a wide range of pharmacological
activities, including antimicrobial, antihistaminic, anticancer, and analgesic properties,
highlighting the importance of such scaffolds in medicinal chemistry.

Experimental Protocols

While specific synthetic protocols for 4,4-Dimethylpentan-1-amine are not detailed in the
provided search results, a general and highly relevant experimental methodology for the
functionalization of similar aliphatic amines is described. The following protocols for -C(sp3)-H
functionalization via dual photoredox and palladium catalysis can be adapted for reactions
involving 4,4-Dimethylpentan-1-amine.

General Procedure for Dual Photoredox Pd-Catalyzed o-
C-H Borylation of Aliphatic Amines[5]

e In a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, add the
aliphatic amine (0.1 mmol), Pd(OAc)2 (10 mol %, 0.01 mmol), the appropriate ligand (20 mol
%, 0.02 mmol), diboron reagent (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

e Purge the reaction mixture with Oz.
e Introduce MeCN (2 mL) into the reaction tube using a syringe.

o Place the tube in a white LED setup and stir the reaction mixture vigorously (at 1000 rpm) for
24 hours.
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General Procedure for Dual Photoredox Pd-Catalyzed o-
C-H Thioarylation of Aliphatic Amines[6]

¢ In a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, weigh the
amine (0.1 mmol), Pd(OAc)z (10 mol %, 0.01 mmol), the corresponding ligand (20 mol %,
0.02 mmol), disulfide (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

e Purge the reaction mixture with Oz.
¢ Add MeOH (2 mL) to the reaction mixture via a syringe.

o Place the tube in a white LED setup and stir the reaction mixture vigorously (at 2000 rpm) for
28 hours.

General Procedure for Dual Photoredox Pd-Catalyzed o-
C-H Olefination of Aliphatic Amines[6]

e To a clean, oven-dried screw-cap reaction tube containing a magnetic stir bar, add the amine
(0.1 mmol), Pd(OAc)2 (10 mol %, 0.01 mmol), the corresponding ligand (20 mol %, 0.02
mmol), acrylate (2 equiv., 0.2 mmol), and fluorescein (5 mol %, 0.005 mmol).

e Introduce DCE (2 mL) into the reaction mixture with a syringe.

o Place the tube in a white LED setup and stir the reaction mixture vigorously (at 2000 rpm) for
24 hours.

Visualizing Synthetic Utility

As no specific signaling pathways involving 4,4-Dimethylpentan-1-amine have been
described, the following diagram illustrates a generalized experimental workflow for its use as a
synthetic precursor.
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Caption: Synthetic pathways from 4,4-Dimethylpentan-1-amine.

The following diagram illustrates a logical workflow for a research project focused on
developing new chemical entities from 4,4-Dimethylpentan-1-amine.
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Caption: Drug discovery workflow using the amine scaffold.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b180156?utm_src=pdf-body-href
https://www.benchchem.com/product/b180156?utm_src=pdf-body-img
https://www.benchchem.com/product/b180156?utm_src=pdf-body
https://www.benchchem.com/product/b180156?utm_src=pdf-body
https://www.benchchem.com/product/b180156?utm_src=pdf-body-href
https://www.benchchem.com/product/b180156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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